Cas no 2680719-17-7 (Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate)

• Product Name: Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate
• CAS No: 2680719-17-7
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5647131
• PubChem ID: 165917632
• Update Time: 2025-05-27

Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28276913
• 2680719-17-7
• tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate
• Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate

• Inchi： 1S/C14H25NO2/c1-13(2,3)17-12(16)14(9-10-14)15-11-7-5-4-6-8-11/h11,15H,4-10H2,1-3H3
• InChI Key： UUXVWZVVMWXLTO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CC1)NC1CCCCC1)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate

Recent Advances in the Study of Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate (CAS: 2680719-17-7)

Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate (CAS: 2680719-17-7) is a cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of considerable scientific interest.

The synthesis of Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that leverages palladium-mediated cross-coupling reactions to achieve high enantioselectivity. This advancement is critical for scaling up production and ensuring the compound's suitability for pharmaceutical applications. The study also highlighted the compound's stability under various physiological conditions, which is a key factor in its potential as a drug candidate.

In terms of biological activity, preliminary in vitro studies have demonstrated that Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to interfere with the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise mode of action and to identify potential off-target effects.

Another area of interest is the compound's potential application in oncology. A recent preprint (BioRxiv, 2024) reported that Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the p53 gene. The study proposed that the compound's mechanism of action may involve the induction of apoptosis through the mitochondrial pathway. While these results are preliminary, they open new avenues for exploring the compound's utility in targeted cancer therapies.

Despite these promising findings, challenges remain in the development of Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, which could hinder its clinical translation. Researchers are currently investigating prodrug strategies and formulation approaches to overcome this limitation. Additionally, toxicological assessments are needed to ensure the compound's safety profile before advancing to clinical trials.

In conclusion, Tert-butyl 1-(cyclohexylamino)cyclopropane-1-carboxylate (CAS: 2680719-17-7) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential across different disease areas. The compound's progress will be closely monitored by the scientific community, as it may pave the way for novel treatments in inflammation and oncology.